sodium 1H-purin-7-id-6-one

• Molecular Formula: C5H3N4NaO
• Molecular Weight: 158.09 g/mol
• InChI: InChI=1S/C5H4N4O.Na/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);/q;+1/p-1
• InChIKey: KSQGJUORFCVRTI-UHFFFAOYSA-M

Sodium 1H-purin-7-id-6-one (Hypoxanthine Monosodium Salt): Aqueous-Compatibility Optimized Purine Base for Cell Culture and Bioanalysis

Sodium 1H-purin-7-id-6-one, commercially available as hypoxanthine monosodium salt (CAS 45738-97-4), is an ionized, water-soluble purine derivative with the molecular formula C5H3N4NaO [1]. It provides the biologically essential purine base hypoxanthine—a key intermediate in nucleotide salvage and a required nutrient for many fastidious cell lines and parasites (e.g., Plasmodium falciparum)—in a form that dissolves readily in aqueous culture media and biochemical assay buffers . This salt form is specifically engineered to bypass the extremely poor aqueous solubility of neutral hypoxanthine free base, enabling direct use in applications where organic co-solvents or extreme pH adjustments are undesirable .

Aqueous-compatible purine base for salvage pathway-dependent cell culture

Direct dissolution in culture media and biochemical buffers without organic co-solvents

Moderate stock solution alkalinity reduces pH stress on sensitive biological systems

• [1] Adamas life. (2023). Hypoxanthine monosodium salt (CAS 45738-97-4) Product Detail. View Source

Sodium 1H-purin-7-id-6-one vs. Hypoxanthine Free Base and Disodium Salt: Why Substitution is Not Equivalent

Procurement substitution of sodium 1H-purin-7-id-6-one (monosodium) with hypoxanthine free base or the disodium salt is technically invalid due to critical divergences in solubility, solution pH, and hydration behavior that directly affect experimental reproducibility. Hypoxanthine free base is practically insoluble in water (0.78 mg/mL at 19°C), necessitating co-solvents or strong alkali that can alter cell physiology or chromatographic performance [1]. Conversely, the disodium salt yields a strongly alkaline solution (pH 11.5–12.5) that may stress pH-sensitive biological systems and requires careful buffering . The monosodium salt, with a 0.5% aqueous solution pH of 9.0–10.5, occupies a moderate niche—sufficiently soluble for direct aqueous use (despite being less soluble than the disodium salt) while imposing a less extreme alkaline shock on cells and assays . These quantifiable differences mean that swapping forms without experimental revalidation can lead to failure of cell growth, altered metabolic profiles, and inaccurate analytical results.

Hypoxanthine free base Poor solubility

Low aqueous solubility (0.78 mg/mL at 19°C) may require DMSO or alkali, introducing solvents that can alter cell physiology and assay interference.

Disodium salt High alkalinity

Strongly alkaline solution (pH 11.5–12.5) may stress pH-sensitive cells and demands extensive buffering; direct substitution without revalidation may compromise culture conditions.

• [1] Fengchen Group. (n.d.). Hypoxanthine CAS 68-94-0 Product Details. Solubility data: 0.078/100mL (19°C). View Source

Sodium 1H-purin-7-id-6-one: Quantitative Differential Evidence for Informed Selection

Aqueous Solubility: Monosodium Salt vs. Hypoxanthine Free Base

The monosodium salt form of hypoxanthine demonstrates markedly enhanced water solubility compared to the neutral free base. Hypoxanthine free base exhibits a measured aqueous solubility of 0.78 mg/mL at 19°C, rendering it practically insoluble in standard aqueous buffers and culture media [1]. The monosodium salt is reported as 'soluble in water' and 'slightly soluble in ethanol' in vendor specifications, a qualitative descriptor consistent with a substantial, though not precisely quantified, improvement that enables direct dissolution for experimental use . This solubility gain is critical because it eliminates the need for organic co-solvents (e.g., DMSO) or strong alkalis that can confound biological assays.

Aqueous solubility

Head-to-head

Monosodium salt: soluble in water vs. Free base: 0.78 mg/mL (19°C)

Supports direct aqueous use without co-solvents

Qualitative improvement from practically insoluble to soluble

Evidence Dimension	Aqueous Solubility
Target Compound Data	Soluble in water (qualitative vendor specification); 'slightly soluble in ethanol'
Comparator Or Baseline	Hypoxanthine free base: 0.78 mg/mL at 19°C [1]
Quantified Difference	Not precisely quantified due to qualitative target data, but represents a categorical improvement from 'practically insoluble' to 'soluble'.
Conditions	Aqueous solubility at ambient temperature; free base solubility reported at 19°C.

Why This Matters

Direct aqueous solubility without co-solvents reduces assay interference and maintains physiological relevance, a key factor in selecting the monosodium salt over the free base for cell culture and biochemical workflows.

• [1] Fengchen Group. (n.d.). Hypoxanthine CAS 68-94-0 Product Details. Solubility in water: 0.078/100mL (19°C). View Source

Solution pH Impact: Monosodium vs. Disodium Hypoxanthine Salt

The choice between monosodium and disodium hypoxanthine salts dictates the pH of the final working solution, a critical parameter for pH-sensitive biological systems. The disodium salt generates a strongly alkaline solution: a 1% aqueous solution measures pH 11.5–12.5 [1]. In contrast, the monosodium salt yields a milder alkaline pH: a 0.5% aqueous solution measures pH 9.0–10.5 . This difference of approximately 2 pH units significantly reduces the buffering demand when preparing complete culture media and lowers the risk of transient alkaline shock to cells upon addition.

Solution pH

Head-to-head

pH 9.0–10.5 (0.5% aq) vs. pH 11.5–12.5 (1% aq disodium)

Moderate alkalinity reduces buffering demand

Approximately 2–3 pH units lower than disodium salt

Evidence Dimension	Aqueous Solution pH
Target Compound Data	pH 9.0–10.5 (0.5% aq soln, 20°C)
Comparator Or Baseline	Hypoxanthine disodium salt: pH 11.5–12.5 (1% aq soln)
Quantified Difference	Approximately 2–3 pH units lower (less alkaline).
Conditions	Aqueous solution at stated concentrations and ambient temperature.

Why This Matters

Selecting the monosodium salt avoids the extreme alkalinity of the disodium salt, minimizing the need for pH adjustment and reducing the potential for deleterious effects on pH-sensitive cell lines and enzymatic reactions.

• [1] MP Biomedicals. (n.d.). Hypoxanthine Disodium Salt-N/H. pH (1% aq soln): 11.5 - 12.5. View Source

Quantitative Aqueous Solubility: Disodium Salt vs. Monosodium Salt

When high-concentration aqueous stocks are required, the disodium salt offers a distinct, quantifiable advantage in solubility over the monosodium salt. The hypoxanthine disodium salt is reliably soluble in water at 30 mg/mL, producing a clear, colorless solution [1]. The precise quantitative solubility limit of the monosodium salt is not established in available vendor literature, but its description as 'slightly soluble' implies a lower practical maximum concentration compared to the disodium salt's 30 mg/mL benchmark . This difference is relevant for users needing to prepare concentrated nutrient supplements or stock solutions for large-scale cell culture.

Max solubility

Data to verify

Disodium: ~30 mg/mL in water vs. Monosodium: lower, not precisely quantified

Disodium enables high-concentration stocks

Monosodium solubility limit not established

Evidence Dimension	Maximum Aqueous Solubility
Target Compound Data	Soluble in water (qualitative); maximum concentration not precisely quantified but expected to be <30 mg/mL.
Comparator Or Baseline	Hypoxanthine disodium salt: 30 mg/mL in water
Quantified Difference	Disodium salt achieves a known, high solubility (30 mg/mL) while monosodium solubility is lower and less well-defined.
Conditions	Aqueous solution at ambient temperature.

Why This Matters

For applications requiring the highest possible aqueous concentrations—such as preparing 50× or 100× nutrient concentrates—the disodium salt's 30 mg/mL solubility provides a quantitative benchmark against which the monosodium salt's more moderate solubility can be evaluated.

• [1] MP Biomedicals. (n.d.). Hypoxanthine Disodium Salt-N/H. Solubility: Soluble in water (30 mg/mL-clear, colorless solution). View Source

Thermal Stability and Hygroscopicity: A Procurement and Storage Consideration

Sodium 1H-purin-7-id-6-one (monosodium) is documented as a hygroscopic solid that requires storage at room temperature in a sealed, dry container [1]. In contrast, hypoxanthine free base is reported to undergo less than 5% decomposition after 1 hour at 100°C in 10M NaOH, indicating a degree of thermal resilience under specific alkaline conditions [2]. The hygroscopic nature of the monosodium salt—shared with the disodium salt, which is typically stored at 0°C under desiccation—has direct implications for handling, weighing accuracy, and long-term material stability [3].

Stability & handling

Class-level inference

Hygroscopic solid; store sealed, dry at RT. Free base shows thermal resilience in alkaline conditions.

Moisture protection needed, no cold-chain required

Hygroscopicity confirmed; thermal data class-level

Evidence Dimension	Hygroscopicity and Thermal Stability
Target Compound Data	Hygroscopic; storage at room temperature in sealed dry conditions [1].
Comparator Or Baseline	Hypoxanthine free base: <5% decomposition after 1 hr at 100°C in 10M NaOH [2]; Disodium salt: Storage at 0°C, desiccate [3].
Quantified Difference	Not directly comparable; target compound requires protection from moisture but does not demand cold-chain shipping or storage.
Conditions	Solid state storage and thermal treatment in alkaline solution.

Why This Matters

Understanding the hygroscopic nature of the monosodium salt informs proper procurement and inventory management; it must be stored in sealed containers to prevent water uptake that can compromise weighing precision and long-term stability, yet it avoids the cold-chain logistics required for the disodium salt.

• [1] Adamas life. (2023). Hypoxanthine monosodium salt (CAS 45738-97-4) Product Detail. Storage: 密封阴凉干燥保存 (sealed, cool, dry storage). View Source
• [2] Fengchen Group. (n.d.). Hypoxanthine CAS 68-94-0 Product Details. Stability: decomposed less than 5% after 1 hr at 100°C in 10M NaOH. View Source
• [3] Chembase. (n.d.). HYPOXANTHINE DISODIUM SALT. Storage: 0°C, Desiccate. View Source

Sodium 1H-purin-7-id-6-one: Optimized Application Scenarios Based on Differential Evidence

Mammalian and Parasite Cell Culture Supplement for Salvage Pathway-Dependent Lines

Sodium 1H-purin-7-id-6-one is the preferred form of hypoxanthine for supplementing culture media for mammalian cell lines deficient in de novo purine synthesis (e.g., HPRT⁻ mutants) and for parasites like Plasmodium falciparum that rely on purine salvage. Its adequate aqueous solubility eliminates the need for DMSO or strong alkali that can be toxic or perturb cell signaling [1]. Furthermore, the moderate pH (9.0–10.5) of a concentrated stock is readily neutralized upon addition to bicarbonate-buffered media, avoiding the extreme alkaline spike associated with the disodium salt . This combination of solubility and pH compatibility ensures robust, reproducible cell growth without the confounding variables introduced by alternative salt forms .

Biochemical and Enzymatic Assays Requiring Near-Neutral Aqueous Conditions

For in vitro enzymatic assays (e.g., with xanthine oxidase, purine nucleoside phosphorylase, or HGPRT) where reaction pH must be tightly controlled, sodium 1H-purin-7-id-6-one offers a practical advantage. The monosodium salt can be dissolved directly in aqueous buffer without the need for organic solvents, and its stock solution pH of 9.0–10.5 requires less adjustment to reach physiological or optimal enzyme pH than the strongly alkaline disodium salt solution (pH 11.5–12.5) [2]. This reduces the risk of introducing ionic strength artifacts or localized pH extremes that can alter enzyme kinetics or lead to protein denaturation. The qualitative solubility improvement over the free base also facilitates preparation of defined substrate concentrations for kinetic studies [1].

Analytical Chemistry and Metabolomics: Aqueous-Compatible Standard

In HPLC and LC-MS/MS workflows for quantifying purines in biological matrices, sodium 1H-purin-7-id-6-one serves as an analytically convenient standard. Its direct water solubility enables preparation of calibration curves and quality control samples in aqueous mobile phases or water:acetonitrile mixtures, avoiding the need for DMSO which can cause peak broadening or ion suppression in LC-MS [1]. The compound's defined UV absorption maximum (λmax 251–256 nm) provides a reliable detection handle. The monosodium salt's lower alkalinity compared to the disodium salt reduces the risk of gradual silica-based column degradation that can occur with repeated injections of highly basic solutions [2].

Chemical Synthesis and Derivatization: A Moderated Alkaline Starting Material

As a building block for synthesizing purine derivatives (e.g., 6-mercaptopurine, azathioprine precursors), sodium 1H-purin-7-id-6-one provides a reactive nucleophilic center at the deprotonated N7 position [1]. The monosodium salt offers a controlled, moderate alkalinity (pH 9.0–10.5 in solution) that can be advantageous in synthetic protocols where the extreme basicity of the disodium salt (pH 11.5–12.5) might promote unwanted side reactions or hydrolysis of sensitive functional groups [2]. The hygroscopic nature necessitates careful handling under inert atmosphere for water-sensitive reactions, but the compound's availability in high purity (≥98%) [1] supports reproducible synthetic outcomes.

Application

Selection Property

Validation Focus

Purine salvage cell culture

Aqueous solubility without co-solvents

Cell growth and viability in supplemented media

Enzymatic assay workflows

Moderate stock solution pH

Enzyme activity at physiological pH after dilution

LC-MS/MS purine analysis

Direct aqueous solubility

Chromatographic peak shape and matrix effect

Purine derivative synthesis

Controlled alkalinity at N7

Reaction selectivity and hygroscopicity handling

• [1] Adamas life. (2023). Hypoxanthine monosodium salt (CAS 45738-97-4) Product Detail. Purity ≥98%, soluble in water. View Source
• [2] MP Biomedicals. (n.d.). Hypoxanthine Disodium Salt-N/H. pH (1% aq soln): 11.5 - 12.5. View Source